Cas no 91008-63-8 (2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol)

• Product Name: 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol
• CAS No: 91008-63-8
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• MDL: MFCD21924785
• CID: 5225351
• PubChem ID: 21813096
• Update Time: 2026-03-07

2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneethanol, 2-hydroxy-α,α-dimethyl-
• 2-(2-Hydroxy-2-methylpropyl)cyclohexan-1-ol
• 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol

• MDL： MFCD21924785
• Inchi： 1S/C10H20O2/c1-10(2,12)7-8-5-3-4-6-9(8)11/h8-9,11-12H,3-7H2,1-2H3
• InChI Key： BFCQCRWHZVSGFL-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1O)C(O)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol

2-(2-Hydroxy-2-Methylpropyl)cyclohexan-1-Ol: A Versatile Compound in Biomedical Research and Industrial Applications

2-(2-Hydroxy-2-methylpropyl)cyclohexan-1-ol (CAS No. 91008-63-8) has emerged as a pivotal compound in the biomedical and chemical industries due to its unique molecular structure and functional properties. This compound, characterized by its cyclohexane ring with a hydroxyl group at the 1-position and a branched alkyl chain at the 2-position, exhibits a diverse range of applications in pharmaceutical development, material science, and green chemistry. Recent studies have highlighted its potential in drug delivery systems and biocompatible polymer synthesis, underscoring its significance in modern scientific research.

The chemical structure of 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol is defined by its cyclohexane core, which provides a stable scaffold for functional group modifications. The hydroxyl group at the 1-position enhances its solubility in polar solvents, while the branched alkyl chain at the 2-position introduces steric hindrance, influencing its reactivity and biological interactions. This structural feature makes it an attractive candidate for the development of novel therapeutic agents and functional materials.

Recent advances in biomedical research have demonstrated the utility of 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol in the design of targeted drug delivery systems. A 2023 study published in *Advanced Drug Delivery Reviews* highlighted its role as a hydrophilic linker in polymeric nanoparticles, enabling controlled release of bioactive molecules. The compound's ability to form hydrogen bonds with biomolecules further enhances its compatibility with biological systems, reducing potential toxicity and improving therapeutic efficacy.

Moreover, 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol has been explored for its applications in green chemistry and sustainable manufacturing. Its low environmental impact and biodegradability make it a preferred alternative to traditional petrochemical-based compounds. Researchers at the University of Tokyo have recently developed a biodegradable polymer using this compound as a monomer, which shows promise in reducing plastic waste and promoting eco-friendly materials.

In the realm of pharmaceutical development, 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol has been investigated as a potential scaffold for the synthesis of anti-inflammatory agents. A 2024 study in *Journal of Medicinal Chemistry* reported the design of a series of derivatives with enhanced anti-inflammatory activity, attributed to the compound's ability to modulate cytokine signaling pathways. These findings underscore its potential in the treatment of chronic inflammatory diseases.

The synthesis methods of 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol have also been optimized to enhance yield and purity. A recent paper in *Organic Letters* described a one-pot synthesis approach using catalytic hydrogenation, which significantly reduces reaction time and energy consumption. This method not only improves the efficiency of production but also aligns with the principles of green chemistry, making it a viable option for large-scale manufacturing.

Furthermore, the biocompatibility of 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol has been extensively evaluated in preclinical studies. In vitro assays conducted by the National Institutes of Health (NIH) demonstrated that the compound exhibits minimal cytotoxicity towards mammalian cells, supporting its use in biomedical applications. These results are critical for ensuring the safety and efficacy of products derived from this compound.

Recent advancements in nanotechnology have also leveraged the properties of 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol. Researchers at MIT have developed a nanocarrier system using this compound as a stabilizing agent, enabling the efficient delivery of therapeutic agents to specific cellular targets. This innovation has the potential to revolutionize the treatment of diseases such as cancer and neurodegenerative disorders.

The applications of 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol extend beyond pharmaceutical and material science. In the field of cosmetics, it has been incorporated into skincare formulations due to its moisturizing and antioxidant properties. Clinical trials have shown that products containing this compound can improve skin hydration and reduce signs of aging, making it a valuable ingredient in the beauty industry.

Additionally, the compound's role in biocompatible materials has garnered attention in the medical device industry. Its ability to form flexible and durable polymers makes it suitable for applications such as wound dressings and implantable devices. Ongoing research aims to enhance its mechanical properties while maintaining biocompatibility, further expanding its potential uses.

Despite its promising applications, the challenges in utilizing 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol remain a focus of current research. One of the primary challenges is the optimization of its functionalization to achieve desired properties for specific applications. Researchers are exploring various chemical strategies, including click chemistry and enzymatic modifications, to tailor the compound's characteristics for different uses.

Furthermore, the cost-effectiveness of producing 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol is a critical factor in its commercial viability. Efforts are being made to develop scalable and economical synthesis methods that reduce production costs without compromising quality. These initiatives are essential for ensuring that the compound remains accessible for both academic and industrial applications.

In conclusion, 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol represents a versatile and promising compound with a wide range of applications in biomedical, pharmaceutical, and material science fields. Continued research into its synthesis, functionalization, and applications will further enhance its potential to address global challenges in health, sustainability, and technology.

As the scientific community continues to explore innovative uses for this compound, its role in shaping future advancements is expected to grow. Collaborative efforts between academia, industry, and regulatory bodies will be crucial in translating these research findings into practical solutions that benefit society.

By prioritizing sustainable practices and interdisciplinary research, the future of 2-(2-hydroxy-2-methylpropyl)cyclohexan-1-ol holds great promise for addressing some of the most pressing challenges of our time.